3-ethynyl-N-(3-methylbut-2-enyl)aniline

• IUPAC Name: 3-ethynyl-N-(3-methylbut-2-enyl)aniline
• InChI: InChI=1S/C13H15N/c1-4-12-6-5-7-13(10-12)14-9-8-11(2)3/h1,5-8,10,14H,9H2,2-3H3
• InChI Key: VKSJPHJPGUZUPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCNC1=CC=CC(=C1)C#C)C
• Molecular Formula: C13H15N
• Molecular Weight: 185.26 g/mol

Description

3-ethynyl-N-(3-methylbut-2-enyl)aniline, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in B-cell receptor signaling and plays a crucial role in the development and progression of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being investigated as a potential therapeutic agent for the treatment of B-cell malignancies.

Mechanism of Action

3-ethynyl-N-(3-methylbut-2-enyl)aniline binds irreversibly to the active site of BTK, preventing its phosphorylation and downstream signaling. This results in decreased activation of the B-cell receptor pathway and subsequent inhibition of B-cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its effects on B-cell malignancies, 3-ethynyl-N-(3-methylbut-2-enyl)aniline has also been shown to have anti-inflammatory properties. This is due to its ability to inhibit BTK-mediated signaling in immune cells, such as macrophages and dendritic cells, which play a role in the development and progression of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethynyl-N-(3-methylbut-2-enyl)aniline is its potent and selective inhibition of BTK, which makes it a promising therapeutic agent for the treatment of B-cell malignancies. However, its irreversible binding to BTK may also limit its use in certain situations, such as in cases where rapid reversal of its effects is necessary.

Future Directions

There are several potential future directions for the development and use of 3-ethynyl-N-(3-methylbut-2-enyl)aniline. One area of research is the investigation of its efficacy in combination with other therapeutic agents, such as chemotherapy or other targeted therapies. Another area of interest is the development of 3-ethynyl-N-(3-methylbut-2-enyl)aniline as a potential treatment for autoimmune and inflammatory diseases, due to its anti-inflammatory properties. Additionally, further studies are needed to fully understand the safety and efficacy of 3-ethynyl-N-(3-methylbut-2-enyl)aniline in clinical trials, and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

The synthesis of 3-ethynyl-N-(3-methylbut-2-enyl)aniline involves several steps, including the coupling of 3-ethynylaniline with 3-methyl-2-butenal, followed by a series of reactions to introduce the necessary functional groups. The final product is obtained through a purification process using chromatography.

Scientific Research Applications

3-ethynyl-N-(3-methylbut-2-enyl)aniline has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). In these studies, 3-ethynyl-N-(3-methylbut-2-enyl)aniline has demonstrated potent and selective inhibition of BTK, leading to decreased proliferation and survival of malignant B cells.